2-{[(Benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-{[(Benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid” is a chemical compound with the molecular formula C14H19NO6 . It has a molecular weight of 297.30 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzyloxy carbonyl group attached to an amino group, which is further attached to a 3-methoxy-3-methylbutanoic acid moiety . The exact structure would require more specific information or experimental data such as NMR, HPLC, LC-MS, UPLC & more .Scientific Research Applications
2-{[(Benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a ligand for metal complexes, and as a substrate in enzyme assays. This compound has also been used in biochemistry and physiology studies to investigate the effects of various compounds on the body. This compound has been used to study the effects of drugs on the body, as well as to study the effects of various hormones on the body.
Mechanism of Action
Target of Action
The compound contains a benzyloxy carbonyl group, which is known to be involved in reactions at the benzylic position . The benzylic position is the carbon atom next to the aromatic ring, and reactions at this position can lead to various transformations in organic synthesis .
Mode of Action
The benzyloxy carbonyl group in the compound can undergo oxidation and reduction reactions . These reactions can convert electron-withdrawing functions into electron-donating amino and alkyl groups , which can significantly alter the chemical properties of the compound.
Biochemical Pathways
The compound’s structure suggests that it could be involved in reactions such as the suzuki-miyaura cross-coupling . This reaction is a widely-used method for forming carbon-carbon bonds, and it involves the use of organoboron reagents .
Result of Action
The transformations that can occur due to reactions at the benzylic position could potentially lead to a variety of effects depending on the specific context and conditions .
Advantages and Limitations for Lab Experiments
The use of 2-{[(Benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid in lab experiments has a number of advantages. It is a relatively inexpensive compound and is easy to obtain. It is also a relatively stable compound, which makes it ideal for use in long-term experiments. However, there are some limitations to its use. This compound is a relatively non-specific inhibitor of PLA2, which means that it can inhibit other enzymes and cause unwanted side effects.
Future Directions
There are several potential future directions for the use of 2-{[(Benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid. One potential direction is to further investigate the effects of this compound on the body, including its effects on the structure and function of cell membranes. Another potential direction is to develop new methods for synthesizing this compound, which could make the compound more widely available and easier to use in experiments. Additionally, this compound could be used to study the effects of various drugs on the body, as well as to study the effects of various hormones on the body. Finally, this compound could be used to develop new pharmaceuticals and drugs, as well as to develop new methods for treating various diseases.
Synthesis Methods
2-{[(Benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid can be synthesized via a two-step process. In the first step, an esterification reaction is used to form the this compound ester. This reaction involves the reaction of a carboxylic acid with an alcohol in the presence of a strong acid catalyst. The resulting ester is then hydrolyzed to form this compound.
properties
IUPAC Name |
3-methoxy-3-methyl-2-(phenylmethoxycarbonylamino)butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO5/c1-14(2,19-3)11(12(16)17)15-13(18)20-9-10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUKALFPYCSEDEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(C(=O)O)NC(=O)OCC1=CC=CC=C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.